Cas no 2901106-48-5 ((4-(BenZyloxy)-3-methoxyphenyl)(methyl)sulfane)

• Product Name: (4-(BenZyloxy)-3-methoxyphenyl)(methyl)sulfane
• CAS No: 2901106-48-5
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 6796337
• PubChem ID: 171367428
• Update Time: 2024-09-13

(4-(BenZyloxy)-3-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-(Benzyloxy)-3-methoxyphenyl)(methyl)sulfane
• Benzene, 2-methoxy-4-(methylthio)-1-(phenylmethoxy)-
• 2901106-48-5
• MFCD34757922
• (4-(BenZyloxy)-3-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C15H16O2S/c1-16-15-10-13(18-2)8-9-14(15)17-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： CERPORRIZKULIT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.08710092g/mol
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 383.7±37.0 °C(predicted)